Ethyl 4-[[2-(2-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate

• IUPAC Name: ethyl 4-[[2-(2-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• InChI: InChI=1S/C28H28ClNO6/c1-4-35-28(32)18-9-11-20(12-10-18)36-17-24-22-16-26(34-3)25(33-2)15-19(22)13-14-30(24)27(31)21-7-5-6-8-23(21)29/h5-12,15-16,24H,4,13-14,17H2,1-3H3
• InChI Key: WBPNDOBZLRAWBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=O)C4=CC=CC=C4Cl)OC)OC
• Molecular Formula: C28H28ClNO6
• Molecular Weight: 510.0 g/mol

Description

Ethyl 4-[[2-(2-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate is a chemical compound with the molecular formula C28H28ClNO6. It is used in various chemical processes and research.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C28H28ClNO6. Unfortunately, the specific structural details or 3D conformer information for this compound is not available in the retrieved sources.

Scientific Research Applications

Organic Synthesis and Methodology

Research in organic synthesis often focuses on developing new methods for constructing complex molecules. For example, the synthesis of isolable 4aH-benzocycloheptenes, such as ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, showcases innovative approaches to ring construction and rearrangement processes (Bradbury, Gilchrist, & Rees, 1982). These methodologies could potentially be applied or adapted for synthesizing the target compound, indicating the relevance of synthetic organic chemistry in accessing complex molecules with specific biological or material properties.

Novel Synthesis Routes

Innovative synthetic routes that allow for the functionalization of molecules or the construction of novel ring systems are crucial. For instance, a study on palladium-assisted organic reactions presented a new method for isoquinoline ring synthesis, demonstrating the versatility of transition metal-catalyzed processes in creating heterocyclic compounds with functionalized substituents (Barr, Dyke, & Quessy, 1983). Such methodologies could be pivotal for synthesizing ethyl 4-[[2-(2-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate or related compounds, highlighting the importance of developing new synthetic tools.

Potential Biological Applications

Compounds with complex heterocyclic structures often exhibit significant biological activities. For example, research on new quinazolines as potential antimicrobial agents explored the synthesis and characterization of compounds for addressing bacterial and fungal infections (Desai, Shihora, & Moradia, 2007). While not directly related, the study underscores the potential of structurally complex molecules, like the one , to serve as lead compounds in developing new therapeutic agents.